Cas no 147702-15-6 ([3,3'-Biphenanthrene]-4,4'-diol,2,2'-diphenyl-, (3S)-)

[3,3'-Biphenanthrene]-4,4'-diol,2,2'-diphenyl-, (3S)- structure
147702-15-6 structure
Product Name:[3,3'-Biphenanthrene]-4,4'-diol,2,2'-diphenyl-, (3S)-
CAS No:147702-15-6
MF:C41H28Cl2O2
MW:623.565829277039
MDL:MFCD08459339
CID:137837
PubChem ID:24885273
Update Time:2025-04-19

[3,3'-Biphenanthrene]-4,4'-diol,2,2'-diphenyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • [3,3'-Biphenanthrene]-4,4'-diol,2,2'-diphenyl-, (3S)-
    • (S)-VAPOL
    • (3S)-2,2'-Diphenyl-3,3'-biphenanthrene-4,4'-diol
    • (R)-VAPOL
    • (S)-2,2'-DIPHENYL-(4-BIPHENANTHROL)
    • (R)-2,2'-DIPHENYL-3,3'-(4-BIPHENANTHROL)
    • (3S)-(+)-2,2'-DIPHENYL-[3,3'-BIPHENANTHRENE]-4,4'-DIOL DICHLOROMETHANE ADDUCT
    • (3R)-(-)-2,2'-DIPHENYL-[3,3'-BIPHENANTHRENE]-4,4'-DIOL DICHLOROMETHANE ADDUCT
    • dichloromethane:3-(4-hydroxy-2-phenylphenanthren-3-yl)-2-phenylphenanthren-4-ol
    • (3S)-(+)-2,2''-DIPHENYL-[3,3''-BIPHENANTHRENE]-4,4''-DIOL DICHLOROMETHANE ADDUCT (S)-VAPOL
    • (S)-VAPOL 97%
    • (S)-VAPOL,99%e.e.
    • (3S)-2,2'-Diphenyl-[3,3'-biphenanthrene]-4,4'-diol
    • FT-0702518
    • [3,3'-Biphenanthrene]-4,4'-diol,2,2'-diphenyl-,(3S)-
    • MFCD08459339
    • 147702-15-6
    • AKOS015910351
    • E83115
    • dichloromethane;3-(4-hydroxy-2-phenylphenanthren-3-yl)-2-phenylphenanthren-4-ol
    • [3,3'-Biphenanthrene]-4,4'-diol, 2,2'-diphenyl-, (3S)-
    • MDL: MFCD08459339
    • Inchi: 1S/C40H26O2.CH2Cl2/c41-39-35-29(21-19-27-15-7-9-17-31(27)35)23-33(25-11-3-1-4-12-25)37(39)38-34(26-13-5-2-6-14-26)24-30-22-20-28-16-8-10-18-32(28)36(30)40(38)42;2-1-3/h1-24,41-42H;1H2
    • InChI Key: FXFOHEGGSYVOKR-UHFFFAOYSA-N
    • SMILES: ClCCl.OC1C2C3C=CC=CC=3C=CC=2C=C(C2C=CC=CC=2)C=1C1=C(C2C3C=CC=CC=3C=CC=2C=C1C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 622.14700
  • Monoisotopic Mass: 622.1466355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 3
  • Complexity: 819
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.286±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 185-191 °C
  • Boiling Point: 712.173 °C at 760 mmHg
  • Flash Point: 298.408 °C
  • Solubility: Insuluble (9.2E-9 g/L) (25 ºC),
  • PSA: 40.46000
  • LogP: 12.13310
  • Specific Rotation: +125.0° (c 1.0, THF)
  • Optical Activity: [α]20/D 128°, c = 1 in chloroform

[3,3'-Biphenanthrene]-4,4'-diol,2,2'-diphenyl-, (3S)- Security Information

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abcr
AB181944-100 mg
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